Cas no 142731-30-4 (4H-1,4-Thiazine-4-carboxaldehyde,2,5-dimethyl-)

• Product Name: 4H-1,4-Thiazine-4-carboxaldehyde,2,5-dimethyl-
• CAS No: 142731-30-4
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 100949
• Update Time: 2024-01-24

4H-1,4-Thiazine-4-carboxaldehyde,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Thiazine-4-carboxaldehyde,2,5-dimethyl-
• 4H-1,4-Thiazine-4-carboxaldehyde, 2,5-dimethyl- (9CI)
• 4-formyl-2,5-dimethyl-1,4-thiazine
• 4H-1,4-Thiazine-4-carboxaldehyde, 2,5-dimethyl-

• Inchi： 1S/C7H9NOS/c1-6-4-10-7(2)3-8(6)5-9/h3-5H,1-2H3
• InChI Key： AROSSROMPZTDTG-UHFFFAOYSA-N
• SMILES： S1C=C(C)N(C=O)C=C1C

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2

Experimental Properties

• PSA: 20.31